Cas no 33204-75-0 (Cyclotetrasiloxane,2,2,4,4,6,8-hexamethyl-6,8-diphenyl-, (6R,8S)-rel-)

• Product Name: Cyclotetrasiloxane,2,2,4,4,6,8-hexamethyl-6,8-diphenyl-, (6R,8S)-rel-
• CAS No: 33204-75-0
• MF: C₁₈H₂₈O₄Si₄
• MW: 420.754528999329
• CID: 308897
• PubChem ID: 36356
• Update Time: 2025-04-19

Cyclotetrasiloxane,2,2,4,4,6,8-hexamethyl-6,8-diphenyl-, (6R,8S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclotetrasiloxane,2,2,4,4,6,8-hexamethyl-6,8-diphenyl-, (6R,8S)-rel-
• (6R,8S)-2,2,4,4,6,8-hexamethyl-6,8-diphenyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
• 2,2,4,4,6,8-Hexamethyl-6,8-diphenylcyclotetrasiloxane, cis-
• cis-2,2,4,4,6,8-hexamethyl-6,8-diphenyl-cyclotetrasiloxane
• cis-2,4-Diphenyl-2,4,6,6,8,8-hexamethylcyclotetrasiloxane
• DTXSID00186853
• Cyclotetrasiloxane, 2,2,4,4,6,8-hexamethyl-6,8-diphenyl-, cis-
• CYCLOTETRASILOXANE, 2,2,4,4,6,8-HEXAMETHYL-6,8-DIPHENYL-, (6R,8S)-REL-
• 33204-75-0
• CYCLOTETRASILOXANE, 2,4-DIPHENYL-2,4,6,6,8,8-HEXAMETHYL-, (Z)-
• REL-(6R,8S)-2,2,4,4,6,8-HEXAMETHYL-6,8-DIPHENYLCYCLOTETRASILOXANE
• UNII-BI8KRU0B2J
• BI8KRU0B2J

• Inchi： 1S/C18H28O4Si4/c1-23(2)19-24(3,4)21-26(6,18-15-11-8-12-16-18)22-25(5,20-23)17-13-9-7-10-14-17/h7-16H,1-6H3/t25-,26+
• InChI Key： SQMDVANNTDBLCG-WMPKNSHKSA-N
• SMILES： [Si@@]1(C)(C2C=CC=CC=2)O[Si](C)(C)O[Si](C)(C)O[Si@@](C)(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 420.10644
• Monoisotopic Mass: 420.10646551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92